3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-methyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: 3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C17H14FN3O2S3/c1-10-9-25-16(19-10)20-14(22)6-7-21-15(23)13(26-17(21)24)8-11-4-2-3-5-12(11)18/h2-5,8-9H,6-7H2,1H3,(H,19,20,22)/b13-8+
• InChI Key: FNTWKUNKYLKPCA-MDWZMJQESA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CCN2C(=O)C(=CC3=CC=CC=C3F)SC2=S
• Isomeric SMILES: CC1=CSC(=N1)NC(=O)CCN2C(=O)/C(=C\C3=CC=CC=C3F)/SC2=S
• Molecular Formula: C17H14FN3O2S3
• Molecular Weight: 407.5 g/mol

Description

The compound contains several functional groups including a methylidene group, a thiazolidine ring, and a thiazole ring. The methylidene group consists of two hydrogen atoms bound to a carbon atom, which is connected to the remainder of the molecule by a double bond. Thiazolidine and thiazole rings are heterocyclic compounds containing sulfur and nitrogen.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized a range of compounds with structural similarities to the specified chemical, focusing on their potential as antimicrobial, anticancer, and antiviral agents. These studies involve the preparation of derivatives through various chemical reactions, followed by an evaluation of their biological activities against different strains of bacteria, viruses, and cancer cell lines. The methodologies include condensation reactions, synthesis of thiazolidinone derivatives, and assessment of their inhibitory effects on specific biological targets such as Hepatitis C virus NS5B polymerase and human cancer cell lines (Çıkla et al., 2013).

Antimicrobial Activity

Several studies have highlighted the antimicrobial potential of thiazolidinone derivatives, demonstrating significant activity against various bacterial and fungal strains. These compounds have been synthesized and tested for their ability to inhibit the growth of pathogens, showing promising results in the fight against microbial resistance. The antimicrobial screening involves assessing the compounds' efficacy against Gram-positive and Gram-negative bacteria, as well as their antifungal properties (Makki et al., 2016).